2-[4-chloro-2-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-phenylacetamide

• IUPAC Name: 2-[4-chloro-2-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C18H13ClN2O4S/c19-12-6-7-14(11(8-12)9-15-17(23)21-18(24)26-15)25-10-16(22)20-13-4-2-1-3-5-13/h1-9H,10H2,(H,20,22)(H,21,23,24)/b15-9-
• InChI Key: ZVMAACYNAYELJS-DHDCSXOGSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)C=C3C(=O)NC(=O)S3
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)/C=C\3/C(=O)NC(=O)S3
• Molecular Formula: C18H13ClN2O4S
• Molecular Weight: 388.8 g/mol

Description

2-[4-chloro-2-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-phenylacetamide is a useful research compound. Its molecular formula is C18H13ClN2O4S and its molecular weight is 388.82. The purity is usually 95%.
BenchChem offers high-quality 2-[4-chloro-2-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4-chloro-2-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hypoglycemic Activity

The synthesis of novel 2,4-thiazolidinedione derivatives, including compounds structurally related to 2-[4-chloro-2-[(Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-phenylacetamide, has shown promising hypoglycemic activity. These compounds have been evaluated in animal models, demonstrating a significant reduction in blood glucose levels, showcasing their potential as antidiabetic agents (Nikalje, Deshp, & Une, 2012).

Cytotoxic Activity

Research into novel (Z)-2-(3-(4-((3-benzyl-2,4-dioxothiazolidin-5-ylidene)methyl)-1-phenyl-1H-pyrazol-3-yl)phenoxy)-N-arylacetamide derivatives has revealed moderate to promising cytotoxic activities against human breast cell lines. Molecular docking and ADME property evaluations support these findings, indicating the therapeutic potential of these compounds in cancer treatment (Kolluri et al., 2020).

Anti-inflammatory Activity

A series of thiazolidine-2,4-dione derivatives have been synthesized and evaluated for their anti-inflammatory properties. One compound, in particular, demonstrated significant inhibitory potency on nitric oxide (NO) production, inducible nitric oxide synthase (iNOS) activity, and the generation of prostaglandin E2 (PEG2), exceeding the efficacy of the commercial anti-inflammatory drug indomethacin. This highlights the compound's potential for treating inflammatory diseases (Ma et al., 2011).

Antibacterial Activity

The synthesis of various 4-thiazolidinone derivatives has been explored, with some showing noteworthy antibacterial activities. These compounds, through structural modifications and targeted synthesis, demonstrate the potential for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with antibacterial properties, offering a dual therapeutic action (Golota et al., 2015).